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Compound of Interest

Compound Name: Di-n-octyldichlorosilane

Cat. No.: B032779

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-octyldichlorosilane (C16H34Cl2Si) is an organochlorosilane compound used to create
hydrophobic surfaces on various substrates.[1] Its two reactive chlorine atoms readily react with
surface hydroxyl (-OH) groups present on materials like glass, silica, and metal oxides. This
reaction forms stable, covalent siloxane (Si-O-Substrate) bonds. The two long n-octyl (CsH17)
alkyl chains are nonpolar and orient away from the surface, creating a low-energy, water-
repellent layer.

This surface modification is of significant interest in research and industry. In drug
development, for instance, creating hydrophobic surfaces on nanocarriers can enhance the
loading capacity of poorly water-soluble drugs and modulate their release kinetics.[2] These
application notes provide a detailed overview of the properties, reaction mechanism, and
experimental protocols for using di-n-octyldichlorosilane to create hydrophobic surfaces.

Physicochemical Properties of Di-n-octyldichlorosilane
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Property Value

Chemical Formula C16H34Cl2Si
Molecular Weight 325.43 g/mol
Appearance Liquid

Density 0.936 g/mL at 25 °CJ3]

Refractive Index

n20/D 1.456(3]

Flash Point 110 °C (230 °F)[3]
Soluble in anhydrous organic solvents (e.g.,
Solubility toluene, heptane). Reacts violently with water

and other protic solvents.[2]

Mechanism of Surface Modification

The creation of a hydrophobic layer using di-n-octyldichlorosilane is a two-step process

involving hydrolysis and condensation.

e Hydrolysis: The highly reactive silicon-chlorine (Si-Cl) bonds react with trace amounts of

water present on the substrate surface or in the solvent, forming reactive silanol (Si-OH)

groups and hydrochloric acid (HCI) as a byproduct.

e Condensation: The newly formed silanol groups then condense with the hydroxyl groups on

the substrate, forming strong, covalent siloxane (Si-O-Si) bonds that anchor the molecule to

the surface. Adjacent silanol groups can also condense with each other, creating a cross-

linked, stable polymeric layer on the surface.
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Start: Select Substrate
(e.g., Glass, Silica Wafer)

Step 1: Substrate Cleaning
- Degrease with solvents
- Activate with Piranha solution or Oz plasma

:

Step 2: Silanization Reaction
(Perform in fume hood under inert atmosphere)
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Method A Method B:
Solution Phase Deposition Vapor Phase Deposition

~

Step 3: Rinsing
- Remove excess silane with anhydrous solvent

l

Step 4: Curing
- Heat in oven or leave at room temp

End: Characterization
- Measure Water Contact Angle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Surfaces with Di-n-octyldichlorosilane]. BenchChem, [2025]. [Online PDF]. Available at:
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octyldichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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